3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene
Overview
Description
3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This chemical compound is also known as BDPB and is widely used as a research tool to study the biochemical and physiological effects of various compounds.
Mechanism Of Action
The mechanism of action of 3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene is not well understood. However, it is believed to act as an inhibitor of certain enzymes involved in various biological processes.
Biochemical And Physiological Effects
Studies have shown that 3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene has significant biochemical and physiological effects on various biological systems. It has been shown to inhibit the activity of certain enzymes and affect the function of various cellular pathways.
Advantages And Limitations For Lab Experiments
One of the major advantages of using 3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene in lab experiments is its ability to selectively target specific enzymes and pathways. However, one of the limitations of using this compound is its potential toxicity, which can affect the accuracy of the results obtained.
Future Directions
There are several future directions for the use of 3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene in scientific research. One of the areas of research is the development of new drugs that target specific enzymes and pathways in various diseases. Another area of research is the study of the biochemical and physiological effects of this compound on various biological systems.
In conclusion, 3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene is a chemical compound that has significant potential in various scientific research applications. Its ability to selectively target specific enzymes and pathways makes it a valuable tool in drug discovery, pharmacology, and toxicology. However, its potential toxicity should be carefully considered when using it in lab experiments.
Scientific Research Applications
3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene is widely used in various scientific research applications, including drug discovery, pharmacology, and toxicology. It is used as a research tool to study the mechanism of action of various compounds and their effects on biological systems.
properties
IUPAC Name |
1-(2-bromo-6-nitrophenyl)-3,3-difluoropyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrF2N2O2/c11-7-2-1-3-8(15(16)17)9(7)14-5-4-10(12,13)6-14/h1-3H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZMDTXYBBDWDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(F)F)C2=C(C=CC=C2Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrF2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-(3,3-difluoropyrrolidin-1-yl)nitrobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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